Cas no 1805342-47-5 (2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine
• CAS No: 1805342-47-5
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4853426
• Update Time: 2025-10-28

2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine

• Inchi： 1S/C6H4F3N3O2/c7-2-1-11-6(10)4(12(13)14)3(2)5(8)9/h1,5H,(H2,10,11)
• InChI Key： GVPOVIGOYXCIBM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1C(F)F)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine

Comprehensive Overview of 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine (CAS No. 1805342-47-5)

2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine (CAS No. 1805342-47-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nitropyridines, which are known for their versatility in drug discovery and material science. The presence of both difluoromethyl and fluoro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine has surged, driven by their applications in the development of next-generation pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on innovative therapies for diseases such as cancer and viral infections. The compound's nitro group further expands its utility in click chemistry and bioconjugation, which are hot topics in modern synthetic chemistry.

The synthesis of CAS No. 1805342-47-5 involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include fluorination and nitration, which require precise control to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring it meets the stringent standards required for pharmaceutical intermediates. Its stability under various conditions also makes it suitable for scale-up production, a common query among industrial chemists.

From an environmental perspective, the sustainable synthesis of 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine is a growing area of interest. Researchers are exploring green chemistry approaches, such as catalytic fluorination and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

In summary, 2-Amino-4-(difluoromethyl)-5-fluoro-3-nitropyridine (CAS No. 1805342-47-5) is a promising compound with wide-ranging applications in drug discovery and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions for global challenges.